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Compound of Interest

Compound Name: Pyridine trifluoroacetate

Cat. No.: B1296085

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions
for pyridine trifluoroacetate. The information is compiled and presented to ensure safe
laboratory practices for professionals working with this compound.

Chemical Identification and Physical Properties

Pyridine trifluoroacetate is a salt formed from pyridine and trifluoroacetic acid.[1] It is
commonly used as a reagent in organic synthesis.[1][2] The following tables summarize its key
identification and physical and chemical properties.

Table 1: Chemical Identification
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Identifier

Value

Chemical Name

Pyridine trifluoroacetate

Synonyms

Pyridinium trifluoroacetate, Trifluoroacetic acid
pyridine salt, [PyH]CF3CO2, PTFA

CAS Number

464-05-1[3][4][5]

Molecular Formula

C7HBF3NO2[5]

Molecular Weight

193.12 g/mol [5]

Appearance

White to light yellow crystalline powder or
chunks.[3][4][6]

Table 2: Physical and Chemical Properties

Property Value Source(s)

Melting Point 82 -86 °C [41[71[8]1[°]

Boiling Point 72.2 °C at 760 mmHg [3]

160 - 165 °C [10]

Solubility Soluble in wat(.er (5%, clear, 18I
colorless solution).

Partly miscible with water. [6]

Vapor Pressure 96.2 mmHg at 25°C [3]

Negligible [6]

Flash Point 102.7 °C [3]

Not available/Not applicable

[416]1[7]

Hazard Identification and Toxicological Profile

Pyridine trifluoroacetate is considered a hazardous substance.[6] The primary hazards are

irritation to the skin, eyes, and respiratory system. While no significant acute toxicological data
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has been identified for pyridine trifluoroacetate itself, the toxicological profiles of its
components, pyridine and trifluoroacetate, provide insight into its potential hazards.[6]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[3]

Skin Irritation 2
[4][11][12]
o H319: Causes serious eye
Eye Irritation 2 o
irritation.[3][4][11][12]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[3][11][12]

Toxicological Summary:

» Pyridine Trifluoroacetate: No specific LD50 or LC50 data is available. It is known to be an
irritant.[6] Long-term exposure may lead to cumulative health effects.[6]

» Pyridine: Pyridine can be absorbed through the skin and is toxic to the eyes, skin, respiratory
system, blood, kidneys, liver, and central nervous system. Overexposure can cause nausea,
headache, and nervous system symptoms. It is also a suspected human carcinogen (IARC
Group 2B). The oral LD50 in rats is 891 mg/kg, and the dermal LD50 in rabbits is 1121
mg/kg. The 4-hour inhalation LC50 in rats is 17.1 mg/L.

o Trifluoroacetate (TFA): The potential for TFA to cause acute toxicity is very low.[13][14] In
repeated-dose studies in rats, the liver was identified as the target organ, with mild liver
hypertrophy being the primary effect.[13][14] TFA is not found to be genotoxic.[13][14]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling pyridine trifluoroacetate to
minimize exposure and ensure a safe laboratory environment.

Engineering Controls
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o Always work in a well-ventilated area.

o Use a properly functioning certified laboratory chemical fume hood.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.[6]

o Skin Protection: Wear a fully-buttoned lab coat and appropriate chemical-resistant gloves.[6]
Nitrile rubber, polychloroprene, or butyl rubber gloves are recommended.[6] Always check
the manufacturer's glove compatibility chart.

e Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved N95 dust mask or a higher level of respiratory protection. A respiratory
protection program must be in place for respirator use.

General Hygiene Practices

e Avoid all personal contact, including inhalation of dust.[6][11]
» Do not eat, drink, or smoke in areas where the chemical is handled.[11]
¢ Wash hands thoroughly with soap and water after handling.[11]

e Launder contaminated clothing separately before reuse.[11]

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][11]

» Store away from incompatible materials, such as strong oxidizing agents (e.g., nitrates,
oxidizing acids, chlorine bleaches).[6][11]

e Avoid physical damage to containers.[11]

Emergency Procedures
First Aid Measures
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Eye Contact: Immediately flush eyes with copious amounts of fresh running water for at least
15 minutes, holding the eyelids apart. Seek immediate medical attention.[6][7]

Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with
running water and soap, if available, for at least 15 minutes. Seek medical attention if
irritation persists.[6][7]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.[7]

Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[6][7]

Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[7]

Specific Hazards: The material is a combustible solid that burns but does not propagate
flame easily.[6] Dust clouds may form an explosive mixture with air.[6] Combustion may
produce carbon monoxide, carbon dioxide, hydrogen fluoride, and nitrogen oxides.[6]

Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[7][11]

Spill Response Protocol

A clear and efficient response to a spill is crucial to prevent injury and environmental

contamination. The following workflow outlines the steps for managing a pyridine

trifluoroacetate spill.
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Spill Occurs

Assess Spill Severity
(Minor vs. Major)

Minor Spill
(Small, Contained,
No Immediate Danger)

Major Spill
(Large, Uncontrolled,
Fire or Health Hazard)

Minor Spill Procedure Major Spill Procedure

Alert Personnel in the Area Evacuate the Area Immediately
Don Appropriate PPE Alert Emergency Services
(Goggles, Gloves, Lab Coat) and Supervisor
Contain Spill with Secure the Area
Absorbent Material (Close Doors, Restrict Access)
Clean Up Spill

(Sweep or Vacuum)

Await Arrival of
Trained Emergency Responders

Decontaminate Spill Area

,

Dispose of Waste in a
Sealed, Labeled Container

Spill Managed

Click to download full resolution via product page

Caption: Logical workflow for handling a pyridine trifluoroacetate spill.
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Minor Spill Cleanup Protocol

For small, manageable spills that do not pose a significant immediate hazard:

Alert Personnel: Immediately alert others in the vicinity.[6]

Wear PPE: Put on appropriate personal protective equipment, including chemical safety
goggles, gloves, and a lab coat.[11]

Containment: Use a dry, inert absorbent material like sand, vermiculite, or earth to cover the
spill. Avoid generating dust.[11]

Cleanup: Carefully sweep or shovel the absorbed material into a clean, dry, sealable, and
labeled container for disposal.[11]

Decontamination: Clean the spill area with soap and water, and then decontaminate with a
suitable solution if necessary.

Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste in
accordance with local, state, and federal regulations.[6]

Major Spill Response Protocol

For large spills, or any spill that is uncontrolled or poses a fire or significant health hazard:

Evacuate: Immediately evacuate the area.

Alert: Notify your supervisor and contact your institution's emergency response team.[6][11]

Secure Area: If it is safe to do so, close doors to the affected area to contain vapors and
prevent entry.

Await Responders: Do not attempt to clean up a major spill unless you are trained and
equipped to do so. Await the arrival of emergency responders.[6]

Disposal Considerations

All waste containing pyridine trifluoroacetate must be handled as hazardous waste.
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o Collect waste in a suitable, sealed, and properly labeled container.

o Dispose of the waste in accordance with all applicable local, state, and federal regulations.[6]
Do not dispose of it down the drain.

This guide is intended to provide comprehensive safety information for the handling of pyridine
trifluoroacetate. Always refer to the specific Safety Data Sheet (SDS) provided by the
manufacturer for the most detailed and up-to-date information. All laboratory personnel must be
trained on the hazards and safe handling procedures for this chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Pyridine Trifluoroacetate: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296085#pyridine-trifluoroacetate-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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